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Compound of Interest

Compound Name: (S)-AMG-628

Cat. No.: B1667040 Get Quote

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols and proper disposal procedures when handling chemical compounds such as (S)-
AMG-628. While a specific Safety Data Sheet (SDS) for the (S)-isomer of AMG-628 is not

readily available, the following guidelines are based on the known information for the racemic

mixture of AMG-628 and general best practices for the disposal of laboratory chemical waste.

Chemical and Physical Properties of AMG-628
A summary of the known chemical and physical properties of AMG-628 is presented below.

This information is crucial for assessing potential hazards and determining the appropriate

disposal route.
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Property Value

Chemical Formula C25H25FN6O2S[1][2]

Molecular Weight 492.57 g/mol [1][2]

Appearance White solid

Solubility
Information not readily available; treat as

sparingly soluble in aqueous solutions.

Stability Stable under normal laboratory conditions.[1]

Hazards

While specific hazard information for (S)-AMG-

628 is unavailable, related compounds may be

harmful if swallowed, cause skin and eye

irritation, and may cause allergic reactions or

respiratory irritation.[3][4] It is prudent to handle

(S)-AMG-628 as a potentially hazardous

substance.

Step-by-Step Disposal Protocol
The proper disposal of (S)-AMG-628 involves a systematic approach to ensure safety and

regulatory compliance. The following steps provide a detailed methodology for its disposal.

1. Waste Identification and Classification:

Characterize the waste stream containing (S)-AMG-628. This includes unused or expired

pure compounds, contaminated labware (e.g., vials, pipette tips, gloves), and solutions.

Based on available information and in the absence of a specific SDS, treat (S)-AMG-628 as

a hazardous chemical waste.[5]

2. Segregation of Waste:

Solid Waste: Collect solid (S)-AMG-628 waste, including contaminated personal protective

equipment (PPE) and lab supplies, in a dedicated, clearly labeled hazardous waste

container.[6]
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Liquid Waste: If (S)-AMG-628 is in a solvent, collect it in a separate, compatible liquid waste

container. Do not mix with other incompatible waste streams.[7][8] For instance, halogenated

and non-halogenated solvents should be segregated.

Sharps Waste: Any needles, syringes, or other sharps contaminated with (S)-AMG-628 must

be disposed of in a designated sharps container.[5]

3. Waste Container Selection and Labeling:

Use containers that are chemically resistant and have a secure, tight-fitting lid to prevent

leaks or spills.[6][7]

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "(S)-AMG-628," and any known hazards (e.g., "Toxic," "Handle with Care").

[7][8] The date of waste accumulation should also be included.[8]

4. Storage of Chemical Waste:

Store waste containers in a designated and well-ventilated satellite accumulation area (SAA)

near the point of generation.[8]

Ensure that the storage area is secure and away from general laboratory traffic.

Secondary containment, such as a spill tray, should be used to prevent the spread of

contamination in case of a leak.[6]

5. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified waste disposal service.[5] Do not attempt to dispose of (S)-AMG-628 down the drain

or in the regular trash.[9]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (S)-AMG-628.
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Caption: Workflow for the proper disposal of (S)-AMG-628.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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